6-Oxo-5,6,7,8-tetrahydroquinazoline-2-carbaldehyde
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Overview
Description
6-Oxo-5,6,7,8-tetrahydroquinazoline-2-carbaldehyde is a heterocyclic compound that belongs to the quinazoline family Quinazolines are known for their diverse biological activities and are used as building blocks in the synthesis of various pharmaceuticals
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Oxo-5,6,7,8-tetrahydroquinazoline-2-carbaldehyde can be achieved through several methods. One common approach involves the reaction of 2-formyl-1,3-cyclohexanedione with various amidines. This reaction typically occurs under mild conditions and yields the desired product with high efficiency . Another method involves the use of α-aminoamidines, which react with bis-benzylidene cyclohexanones to form the tetrahydroquinazoline derivatives .
Industrial Production Methods
Industrial production of this compound may involve optimizing the reaction conditions to ensure high yield and purity. This includes controlling the temperature, solvent, and reaction time. The use of catalysts and protecting groups can also enhance the efficiency of the synthesis process .
Chemical Reactions Analysis
Types of Reactions
6-Oxo-5,6,7,8-tetrahydroquinazoline-2-carbaldehyde undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinazoline derivatives.
Reduction: Reduction reactions can yield tetrahydroquinazoline derivatives.
Substitution: The compound can undergo substitution reactions with various nucleophiles to form substituted quinazolines.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide
Properties
CAS No. |
944902-24-3 |
---|---|
Molecular Formula |
C9H8N2O2 |
Molecular Weight |
176.17 g/mol |
IUPAC Name |
6-oxo-7,8-dihydro-5H-quinazoline-2-carbaldehyde |
InChI |
InChI=1S/C9H8N2O2/c12-5-9-10-4-6-3-7(13)1-2-8(6)11-9/h4-5H,1-3H2 |
InChI Key |
UPVBYYVVHUDVEC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=NC(=NC=C2CC1=O)C=O |
Origin of Product |
United States |
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